2',5'-dideoxyribonucleosides

2',5'-Dideoxyribonucleosides are nucleotide analogs that have been modified by the removal of both hydroxyl groups at the 2' and 5' positions of the ribose sugar. This modification renders them potent inhibitors of DNA replication, particularly in viral infections such as HIV-1. These compounds interfere with the activity of reverse transcriptase enzymes used by retroviruses to integrate their genetic material into host cells. As a result, they play critical roles in antiretroviral therapy and are valuable tools for studying the mechanisms of viral replication and resistance. In addition to their therapeutic potential, 2',5'-dideoxyribonucleosides also serve as important research reagents in molecular biology laboratories due to their unique chemical properties and biological effects on DNA synthesis and repair processes.
2',5'-dideoxyribonucleosides
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